Cas no 2363783-45-1 (methyl-d3 4-bromothiophene-2-carboxylate-3,5-d2)

• Product Name: methyl-d3 4-bromothiophene-2-carboxylate-3,5-d2
• CAS No: 2363783-45-1
• MF: C₆H₅BrO₂S
• MW: 226.102508306503
• CID: 6824801
• PubChem ID: 172406183
• Update Time: 2025-03-01

methyl-d3 4-bromothiophene-2-carboxylate-3,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2363783-45-1
• methyl-d3 4-bromothiophene-2-carboxylate-3,5-d2
• CS-22887

• Inchi： 1S/C6H5BrO2S/c1-9-6(8)5-2-4(7)3-10-5/h2-3H,1H3/i1D3,2D,3D
• InChI Key： HPZXLAIWCQLSAR-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])SC(C(=O)OC([2H])([2H])[2H])=C1[2H]

Computed Properties

• Exact Mass: 224.95075Da
• Monoisotopic Mass: 224.95075Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų